Cas no 173252-76-1 (5-Trifluoromethoxyindan-1-one)

• Product Name: 5-Trifluoromethoxyindan-1-one
• CAS No: 173252-76-1
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• CID: 2085225
• PubChem ID: 22119026
• Update Time: 2025-10-28

5-Trifluoromethoxyindan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethoxyindan-1-one
• 5-(Trifluoromethoxy)-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5-(trifluoromethoxy)-
• 5-Trifluoromethoxy-indan-1-one
• DJGOAKVCWWDUHQ-UHFFFAOYSA-N
• 5-?(trifluoromethoxy)?-?2,?3-?dihydro-?1H-?inden-?1-?one
• 2,3-dihydro-5-(trifluoromethoxy)-1H-inden-1-one
• 5-(trifluoromethoxy)-2,3-dihydroinden-1-one
• MFCD18208244
• 2,3-Dihydro-5-(trifluoromethoxy)-1H-inden-1-one;
• 173252-76-1
• BS-44464
• SCHEMBL1239457
• Y12630

• Inchi： 1S/C10H7F3O2/c11-10(12,13)15-7-2-3-8-6(5-7)1-4-9(8)14/h2-3,5H,1,4H2
• InChI Key： DJGOAKVCWWDUHQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C(CCC=2C=1)=O)(F)F

Computed Properties

• Exact Mass: 216.04
• Monoisotopic Mass: 216.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.8

Additional information on 5-Trifluoromethoxyindan-1-one

5-Trifluoromethoxyindan-1-one (CAS No. 173252-76-1): A Comprehensive Overview

5-Trifluoromethoxyindan-1-one, also known by its CAS registry number 173252-76-1, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indanones, which are bicyclic structures consisting of a six-membered benzene ring fused to a five-membered ketone-containing ring. The presence of a trifluoromethoxy group at the 5-position of the indanone framework imparts unique electronic and steric properties, making it a valuable building block in various chemical syntheses.

The synthesis of 5-Trifluoromethoxyindan-1-one typically involves multi-step processes that often start with the preparation of the indanone skeleton. One common approach is the Friedlander synthesis, which involves the condensation of aldehydes or ketones with o-amino aryl compounds. The introduction of the trifluoromethoxy group can be achieved through nucleophilic aromatic substitution or other directed metallation strategies, depending on the specific starting materials and reaction conditions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have further expanded the synthetic routes for this compound, enhancing its accessibility and scalability.

In terms of applications, 5-Trifluoromethoxyindan-1-one has demonstrated remarkable potential in drug discovery and development. Its structure serves as a scaffold for designing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and central nervous system disorders. For instance, studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against cancer cell lines, suggesting its role as a lead compound for anti-cancer drug development. Additionally, its ability to modulate key cellular pathways makes it an attractive candidate for exploring novel therapeutic interventions.

The electronic properties of 5-Trifluoromethoxyindan-1-one are significantly influenced by the electron-withdrawing trifluoromethoxy group. This group not only enhances the electrophilicity of the carbonyl carbon but also introduces steric hindrance, which can be exploited in designing selective catalysts or sensors. Recent research has highlighted its utility in organocatalysis, where it acts as a Lewis acid to facilitate various organic transformations, such as aldol reactions and Michael additions. Furthermore, its application in materials science is being explored for potential use in optoelectronic devices due to its conjugated π-system and tunable electronic properties.

From an environmental standpoint, understanding the fate and behavior of 5-Trifluoromethoxyindan-1-one in natural systems is crucial for assessing its ecological impact. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its persistence and toxicity in different environmental compartments to ensure sustainable practices during its production and use.

In conclusion, 5-Trifluoromethoxyindan-1-one (CAS No. 173252-76-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for advancing chemical synthesis, drug discovery, and materials innovation. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future scientific advancements.